Cas no 116702-59-1 (Benzoic acid, 3-nitro-2-[(2-nitrophenyl)amino]-)

• Product Name: Benzoic acid, 3-nitro-2-[(2-nitrophenyl)amino]-
• CAS No: 116702-59-1
• MF: C₁₃H₉N₃O₆
• MW: 303.227062940598
• CID: 1206224
• Update Time: 2024-08-05

Benzoic acid, 3-nitro-2-[(2-nitrophenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-nitro-2-[(2-nitrophenyl)amino]-

• Inchi： 1S/C13H9N3O6/c17-13(18)8-4-3-7-11(16(21)22)12(8)14-9-5-1-2-6-10(9)15(19)20/h1-7,14H,(H,17,18)
• InChI Key： FFEBIMXJYODRFI-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC([N+]([O-])=O)=C1NC1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 303.04917

Experimental Properties

• Density: 1.581±0.06 g/cm3(Predicted)
• Melting Point: 252-254 °C
• Boiling Point: 472.2±45.0 °C(Predicted)
• PSA: 135.61
• pka: 2.09±0.15(Predicted)